Cas no 1337452-06-8 (3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine)

• Product Name: 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine
• CAS No: 1337452-06-8
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 6063943
• PubChem ID: 83485385
• Update Time: 2025-05-20

3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1337452-06-8
• 3-[(5-chlorothiophen-2-yl)methyl]pyrrolidine
• EN300-1668903
• 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine

• Inchi： 1S/C9H12ClNS/c10-9-2-1-8(12-9)5-7-3-4-11-6-7/h1-2,7,11H,3-6H2
• InChI Key： RJSNWQFTWJPCCR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2CNCC2)S1

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine

Research Brief on 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine (CAS: 1337452-06-8): Recent Advances and Applications

3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine (CAS: 1337452-06-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutics.

The synthesis of 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine involves multi-step organic reactions, including the functionalization of the thiophene ring and subsequent coupling with pyrrolidine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical and clinical studies. Researchers have also investigated its stability and solubility profiles, which are critical for its formulation into drug products.

In terms of biological activity, 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine has demonstrated notable interactions with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. These interactions suggest its potential utility in treating neurological disorders such as Parkinson's disease, depression, and schizophrenia. Additionally, its role as a modulator of specific enzymes, including monoamine oxidases (MAOs), has been explored, highlighting its versatility as a pharmacophore.

Recent preclinical studies have evaluated the compound's efficacy and safety profiles. In vitro assays have shown that it exhibits selective binding affinity for target receptors, while in vivo studies in animal models have indicated favorable pharmacokinetic properties, including good blood-brain barrier penetration and moderate metabolic stability. These findings support its further development as a candidate for CNS-targeted therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacological profile. Issues such as potential off-target effects and metabolic degradation need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-[(5-Chlorothiophen-2-yl)methyl]pyrrolidine (CAS: 1337452-06-8) represents a compelling area of research in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and refine its therapeutic potential, contributing to the development of innovative treatments for CNS disorders and beyond.